5-(4-chlorophenoxy)-N-(4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide

• IUPAC Name: 5-(4-chlorophenoxy)-N-(4-fluorophenyl)-1,3-dimethylpyrazole-4-carboxamide
• InChI: InChI=1S/C18H15ClFN3O2/c1-11-16(17(24)21-14-7-5-13(20)6-8-14)18(23(2)22-11)25-15-9-3-12(19)4-10-15/h3-10H,1-2H3,(H,21,24)
• InChI Key: JQDJNQHGQZEBNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1C(=O)NC2=CC=C(C=C2)F)OC3=CC=C(C=C3)Cl)C
• Molecular Formula: C18H15ClFN3O2
• Molecular Weight: 359.8 g/mol

Description

5-(4-chlorophenoxy)-N-(4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide, or 5-CFP-1,3-DMP-4-C, is a novel synthetic molecule that has recently been developed and tested for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and has been used in various laboratory experiments to investigate its potential uses in the medical, pharmaceutical, and agricultural fields. We will also discuss potential future directions for the use of this molecule in scientific research.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis and Biological Activity : This compound has been synthesized and evaluated for its potential in inhibiting the proliferation of certain cancer cell lines, demonstrating significant effectiveness (Ju Liu et al., 2016).
• Cytotoxic Evaluation : Analogues of this compound, particularly involving the substitution of phenyl groups, have been synthesized and tested for cytotoxicity against breast cancer cell lines. Certain analogues showed promising cytotoxicity, contributing to the understanding of structure-activity relationships in cancer treatment (M. Ahsan et al., 2018).
• Structural Characterization : The crystal structure of related compounds has been determined, providing insights into their molecular configurations and potential interactions in biological systems (B. Kariuki et al., 2021).

Antimicrobial and Antitumor Activities

• Antimicrobial Activities : Pyrazole derivatives including this compound have been synthesized and shown to exhibit significant antibacterial and antifungal activities, offering potential for the development of new antimicrobial agents (R. Ragavan et al., 2010).
• Anticancer Research : Analogues of this compound have been synthesized and screened for anticancer activity. Some analogues displayed high activity against certain cancer cell lines, indicating potential utility in cancer therapy (M. Ahsan, 2012).

Other Applications

• Radiochemistry for PET Scans : Derivatives of this compound have been synthesized for potential use as radiotracers in positron emission tomography (PET) scans, which could aid in studying cannabinoid receptors in the brain (†. R. Katoch-Rouse et al., 2003).

• Crystal Structure Analysis : Studies on similar compounds have focused on crystal structure analysis, providing valuable data for understanding the molecular configuration and potential pharmacological interactions of these compounds (J. Jasinski et al., 2012).